Cas no 1046864-83-8 (Di-tert-butyl 1,4-dioxo-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate)

• Product Name: Di-tert-butyl 1,4-dioxo-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate
• CAS No: 1046864-83-8
• MF: C₂₄H₂₄N₂O₆S₂
• MW: 500.587163925171
• MDL: MFCD28098465
• CID: 2191834
• Update Time: 2025-06-14

Di-tert-butyl 1,4-dioxo-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl 1,4-dioxo-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-2,5(1h,4h)-dicarboxylate
• AK198814
• ditert-butyl 3,6-dioxo-1,4-dithiophen-2-ylpyrrolo[3,4-c]pyrrole-2,5-dicarboxylate
• Di-tert-butyl 1,4-dioxo-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate

• MDL： MFCD28098465
• Inchi： 1S/C24H24N2O6S2/c1-23(2,3)31-21(29)25-17(13-9-7-11-33-13)15-16(19(25)27)18(14-10-8-12-34-14)26(20(15)28)22(30)32-24(4,5)6/h7-12H,1-6H3
• InChI Key： JWVNTGQABFZACQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C2C(N(C(=O)OC(C)(C)C)C(C3=CC=CS3)=C2C(N1C(=O)OC(C)(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 924
• Topological Polar Surface Area: 150

Experimental Properties

• Boiling Point: 593.5±60.0°C at 760 mmHg

Di-tert-butyl 1,4-dioxo-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on Di-tert-butyl 1,4-dioxo-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate

Comprehensive Analysis of Di-tert-butyl 1,4-dioxo-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate (CAS 1046864-83-8)

In the realm of advanced organic materials, Di-tert-butyl 1,4-dioxo-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate (CAS 1046864-83-8) has emerged as a pivotal compound due to its unique structural properties and versatile applications. This pyrrolopyrrole derivative, often abbreviated as DPP-based material, is gaining traction in fields such as organic electronics, photovoltaics, and semiconductor research. Its molecular architecture, featuring thiophene rings and dicarboxylate groups, enables exceptional charge transport and light absorption characteristics, making it a hotspot for researchers exploring next-generation optoelectronic devices.

The compound’s CAS 1046864-83-8 identifier is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis, solubility, and compatibility with polymers for organic solar cells (OSCs) or field-effect transistors (OFETs). Recent studies highlight its role in improving power conversion efficiency (PCE) in photovoltaic applications, aligning with the global push for sustainable energy solutions. Notably, its tert-butyl ester groups enhance processability, a critical factor for large-scale manufacturing—a topic dominating forums on green chemistry and material science innovations.

From a synthetic perspective, Di-tert-butyl 1,4-dioxo-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate is typically prepared via condensation reactions involving thiophene-2-carbonitrile and diethyl succinate, followed by esterification. This pathway is favored for its scalability and moderate reaction conditions, addressing common queries about cost-effective synthesis methods. The compound’s thermal stability (>300°C) and solubility in common organic solvents (e.g., chloroform, toluene) further bolster its practicality, as evidenced by its inclusion in patents for flexible electronics and wearable sensors.

In the context of AI-driven material discovery, CAS 1046864-83-8 is often cited as a benchmark for machine learning models predicting optoelectronic properties. Researchers leverage its well-documented HOMO-LUMO bandgap (~1.8 eV) to validate computational algorithms—a trend resonating with the rise of digital chemistry. Additionally, its non-toxic profile and absence of heavy metals align with the eco-friendly mandates driving modern chemical R&D, a recurring theme in sustainability-focused searches.

Looking ahead, the demand for Di-tert-butyl 1,4-dioxo-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-2,5(1H,4H)-dicarboxylate is projected to surge, particularly in printed electronics and bioimaging applications. Its ability to form stable nanostructures and thin films positions it as a key enabler of Internet of Things (IoT) devices—a sector experiencing exponential growth. For laboratories and manufacturers, optimizing its purity (>98%) and batch consistency remains a priority, as highlighted in recent quality control discussions.

In summary, CAS 1046864-83-8 exemplifies the intersection of molecular design and technological advancement. Its multifaceted utility underscores why it ranks highly in searches related to high-performance materials, renewable energy, and smart materials. As industries pivot toward carbon-neutral solutions, this DPP derivative is poised to play a transformative role, cementing its status as a cornerstone of 21st-century material science.